1-(3-chlorophenyl)-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C15H15ClN4O3S
• Molecular Weight: 366.8 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H15ClN4O3S/c1-23-8-12-18-19-15(24-12)17-14(22)9-5-13(21)20(7-9)11-4-2-3-10(16)6-11/h2-4,6,9H,5,7-8H2,1H3,(H,17,19,22)
• InChI Key: HTWSNKUWZDTNFQ-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NN=C(S1)NC(=O)C2CC(=O)N(C2)C3=CC(=CC=C3)Cl

Description

The compound 1-(3-chlorophenyl)-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-5-oxopyrrolidine-3-carboxamide features a hybrid structure combining a pyrrolidinone ring, a substituted 1,3,4-thiadiazole moiety, and a 3-chlorophenyl group. The (2E)-configuration of the thiadiazole-ylidene group is critical for its stereochemical stability, as confirmed by X-ray crystallography in related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-chlorophenyl)-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-5-oxopyrrolidine-3-carboxamide typically involves multi-step organic reactions. The process begins with the preparation of the core thiadiazole ring, which is achieved through the cyclization of appropriate precursors under controlled conditions. The chlorophenyl group is introduced via electrophilic aromatic substitution, while the methoxymethyl group is added through nucleophilic substitution reactions. The final step involves the formation of the pyrrolidine carboxamide moiety through amide bond formation reactions, often using coupling reagents like EDCI or DCC.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This includes the use of high-throughput screening techniques to identify the most efficient reaction conditions and catalysts. Additionally, continuous flow chemistry may be employed to scale up the production process, ensuring consistent quality and minimizing waste.

Chemical Reactions Analysis

Types of Reactions

1-(3-chlorophenyl)-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-5-oxopyrrolidine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions using agents like lithium aluminum hydride or sodium borohydride can convert the compound into reduced forms.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), Chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), Sodium borohydride (NaBH4)

Substitution: Amines, Thiols

Major Products Formed

The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs, each with distinct chemical and physical properties.

Scientific Research Applications

1-(3-chlorophenyl)-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-5-oxopyrrolidine-3-carboxamide has a wide range of scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: Studied for its potential as a biochemical probe to investigate cellular processes and pathways.

Medicine: Explored for its therapeutic potential, particularly in the development of new drugs targeting specific molecular pathways.

Industry: Utilized in the production of specialty chemicals and advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(3-chlorophenyl)-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-5-oxopyrrolidine-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain enzymes and receptors, modulating their activity and influencing various biochemical processes. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structural Similarities and Variations

The compound shares a common backbone with several analogs, including:

• 1-(4-Fluorophenyl)-N-[(2E)-5-(1-methylethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-5-oxopyrrolidine-3-carboxamide (): Features a 4-fluorophenyl group and an isopropyl substituent on the thiadiazole ring.
• 1-(3-Chloro-4-methylphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide (): Substitutes the phenyl group with 3-chloro-4-methylphenyl and a methyl group on the thiadiazole.
• 1-(3-Chloro-4-methylphenyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide (): Similar to but with an ethyl substituent on the thiadiazole.

Table 1: Structural and Physicochemical Comparison

Compound	Phenyl Substituent	Thiadiazole Substituent	Molecular Weight	Key Features
Target Compound	3-Chlorophenyl	Methoxymethyl	~370 (estimated)	E-configuration, polar methoxy group
1-(4-Fluorophenyl)-... ()	4-Fluorophenyl	Isopropyl	Not provided	Enhanced lipophilicity from isopropyl
1-(3-Chloro-4-methylphenyl)-... ()	3-Chloro-4-methylphenyl	Methyl	350.823	Increased steric bulk at phenyl
1-(3-Chloro-4-methylphenyl)-... ()	3-Chloro-4-methylphenyl	Ethyl	364.85	Higher lipophilicity than methyl analog

Substituent Effects on Physicochemical Properties

• Thiadiazole Substituents :
  • Methoxymethyl (target): Introduces polarity, improving aqueous solubility compared to alkyl groups (methyl, ethyl, isopropyl).
  • Isopropyl (): Increases lipophilicity, possibly enhancing membrane permeability .
  • Ethyl vs. Methyl ( vs. 6): Ethyl provides greater hydrophobic volume, which may affect metabolic stability .

Potential Bioactivity Implications

While direct bioactivity data for the target compound are absent, insights can be inferred from structural analogs:

• Chlorophenyl vs. Fluorophenyl : Chlorine’s larger atomic radius may improve hydrophobic interactions in enzyme binding pockets compared to fluorine .
• Thiadiazole Modifications : Methoxymethyl’s polarity might reduce cytotoxicity compared to alkylated analogs, as seen in studies linking lipophilicity to cellular toxicity .